3,6-diamino-2-(4-nitrobenzoyl)thieno[2,3-b]pyridine-5-carbonitrile

• IUPAC Name: 3,6-diamino-2-(4-nitrobenzoyl)thieno[2,3-b]pyridine-5-carbonitrile
• InChI: InChI=1S/C15H9N5O3S/c16-6-8-5-10-11(17)13(24-15(10)19-14(8)18)12(21)7-1-3-9(4-2-7)20(22)23/h1-5H,17H2,(H2,18,19)
• InChI Key: FHQVKXISTUXLJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C2=C(C3=C(S2)N=C(C(=C3)C#N)N)N)[N+](=O)[O-]
• Molecular Formula: C15H9N5O3S
• Molecular Weight: 339.3 g/mol

Description

3,6-diamino-2-(4-nitrobenzoyl)thieno[2,3-b]pyridine-5-carbonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also referred to as DNTBTP and is known for its unique chemical structure, which makes it an ideal candidate for various research studies.

Mechanism of Action

The mechanism of action of DNTBTP is not fully understood, but it is believed to interact with various cellular processes and signaling pathways. DNTBTP has been shown to inhibit the activity of certain enzymes and proteins, which can lead to various physiological effects.
Biochemical and Physiological Effects:
DNTBTP has been shown to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer properties. DNTBTP has also been shown to have potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using DNTBTP in laboratory experiments is its unique chemical structure, which makes it an ideal candidate for various research studies. However, one of the limitations of using DNTBTP is its high cost and limited availability, which can make it difficult to conduct large-scale experiments.

Future Directions

There are several future directions for research on DNTBTP, including the development of new synthesis methods, the exploration of its potential applications in the field of organic electronics, and the investigation of its potential therapeutic applications in the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action of DNTBTP and its potential side effects.

Scientific Research Applications

DNTBTP has been extensively studied for its potential applications in various fields of scientific research. One of the primary areas of research is in the field of organic electronics, where DNTBTP has been used as a building block for the synthesis of organic semiconductors.